Cas no 1219080-77-9 (2-(Di-1-adamantylphosphino)dimethylaminobenzene)

• Product Name: 2-(Di-1-adamantylphosphino)dimethylaminobenzene
• CAS No: 1219080-77-9
• MF: C₂₈H₄₀NP
• MW: 421.597668647766
• MDL: MFCD17018758
• CID: 860131
• PubChem ID: 329766214
• Update Time: 2025-04-19

2-(Di-1-adamantylphosphino)dimethylaminobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Di-1-adamantylphosphino)dimethylaminobenzene
• Bis(Adamant-1-Yl)(2-Dimethylaminophenyl)Phosphine
• 2-(Di-1-adamantylphosphino)dimethylaminobenzene,Me-DalPhos
• 2-[bis(1-adamantyl)phosphanyl]-N,N-dimethylaniline
• Di(1-adamantyl)-2-dimethylaminophenylphosphine
• 2-(Di-1-adamantylphosphino)-N,N-dimethylaniline
• 2-[Bis(tricyclo[3.3.1.13,7]dec-1-yl)phosphino]-N,N-dimethylbenzeneamine
• Me-Dalphos
• SCHEMBL8876591
• D95535
• 2-[Di(1-adamantyl)phosphino]-N,N-dimethylaniline
• 2-(Di-1-adamantylphosphino) dimethylaminobenzene
• Benzenamine, 2-[bis(tricyclo[3.3.1.13,7]dec-1-yl)phosphino]-N,N-dimethyl-
• SY067097
• 2-(Di(adamantan-1-yl)phosphino)-N,N-dimethylaniline
• 2-[BIS(ADAMANTAN-1-YL)PHOSPHANYL]-N,N-DIMETHYLANILINE
• 2-(Di-1-adamantylphosphino) dimethylaminobenzene,97per cent Me-DalPhos
• 1219080-77-9
• Di(1-adamantyl)-2-dimethylaminophenylphosphine, 98%
• MFCD17018758
• 2-[Di(tricyclo[3.3.1.1~3,7~]decan-1-yl)phosphanyl]-N,N-dimethylaniline
• DTXSID70669906
• (di(1-adamantyl)-2-dimethylaminophenylphosphine)

• MDL： MFCD17018758
• Inchi： 1S/C28H40NP/c1-29(2)25-5-3-4-6-26(25)30(27-13-19-7-20(14-27)9-21(8-19)15-27)28-16-22-10-23(17-28)12-24(11-22)18-28/h3-6,19-24H,7-18H2,1-2H3
• InChI Key： MILNYLCUWRWYBI-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1N(C)C)(C12CC3CC(CC(C3)C1)C2)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 421.2901
• Monoisotopic Mass: 421.28983728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Melting Point: 237-242 °C
• Solubility: Insuluble (6.3E-6 g/L) (25 ºC),
• PSA: 3.24
• Sensitiveness: air sensitive

2-(Di-1-adamantylphosphino)dimethylaminobenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：